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Compound of Interest

Compound Name: Cyclohexyl methyl sulfide

Cat. No.: B1594846 Get Quote

Essential Safety and Handling Guide for
Cyclohexyl Methyl Sulfide
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Cyclohexyl methyl sulfide, including detailed operational and disposal plans to

foster a secure research environment.

Physical and Chemical Properties
A summary of the key quantitative data for Cyclohexyl methyl sulfide is presented below for

easy reference.
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Property Value

CAS Number 7133-37-1

Molecular Formula C7H14S

Molecular Weight 130.25 g/mol

Appearance Colorless liquid

Odor Unpleasant

Boiling Point 89 - 90 °C / 192.2 - 194 °F

Flash Point 61 °C / 141.8 °F

Melting Point -80 °C / -112 °F

Water Solubility 173.5 mg/L @ 25 °C (estimated)

Hazard Identification and Personal Protective
Equipment (PPE)
Cyclohexyl methyl sulfide is classified as a combustible liquid.[1][2] It is crucial to handle this

chemical with appropriate personal protective equipment to prevent exposure.

Required Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield

may be necessary for situations with a higher risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn to

prevent skin contact.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[1] For larger-scale operations, consider more extensive protective clothing and

boots.
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Respiratory Protection: Use in a well-ventilated area. If vapors or aerosols are likely to be

generated, a vapor respirator may be required.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of Cyclohexyl
methyl sulfide.

1. Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[3]
Locate and verify the functionality of the nearest safety shower and eyewash station.[3]
Assemble all necessary equipment and reagents before starting the experiment.
Remove all potential ignition sources from the handling area, as the substance is a
combustible liquid.[1][2][3]

2. Handling:

Wear the appropriate PPE as detailed above.[1]
Avoid direct contact with skin, eyes, and clothing.[1]
Avoid inhalation of vapors.[1]
Use spark-proof tools and explosion-proof equipment when handling larger quantities.[3]
Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1]
Keep containers tightly closed.[1]
Store away from heat, sparks, open flames, and other ignition sources.[1]

Emergency and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Increase ventilation to the area.
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Contain: Use an inert absorbent material like sand or earth to contain the spill.[3]

Clean-up: Carefully collect the absorbed material into a suitable, labeled container for

disposal.[1] Use spark-proof tools for collection.[3]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms

occur, seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Seek immediate medical attention.[1]

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant.[1]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[2] Do not empty into drains.[1]
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Workflow for Safe Handling of Cyclohexyl Methyl Sulfide
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Caption: Safe Handling Workflow for Cyclohexyl Methyl Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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